Cas no 862466-18-0 (tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate)

Tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate is a protected amino alcohol derivative featuring a pyridinyl moiety and a tert-butoxycarbonyl (Boc) group. The Boc group enhances stability, making it suitable for peptide synthesis and other applications requiring controlled deprotection. The hydroxyl and carbamate functionalities provide versatile reactivity for further functionalization, while the pyridine ring contributes to coordination properties in metal-catalyzed reactions. This compound is particularly valuable in medicinal chemistry and organic synthesis as an intermediate for constructing complex molecules. Its well-defined structure and protective group compatibility ensure reliable performance in multi-step synthetic routes.
tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate structure
862466-18-0 structure
Product name:tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate
CAS No:862466-18-0
MF:C13H20N2O3
MW:252.309503555298
CID:5680314
PubChem ID:117535926

tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-26665857
    • 862466-18-0
    • tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
    • tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate
    • Inchi: 1S/C13H20N2O3/c1-13(2,3)18-12(17)15-11(6-8-16)10-5-4-7-14-9-10/h4-5,7,9,11,16H,6,8H2,1-3H3,(H,15,17)
    • InChI Key: UYIARYBUAXDIFC-UHFFFAOYSA-N
    • SMILES: O(C(NC(C1C=NC=CC=1)CCO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 252.14739250g/mol
  • Monoisotopic Mass: 252.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.4Ų
  • XLogP3: 1.1

tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26665857-2.5g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
2.5g
$2211.0 2025-03-20
Enamine
EN300-26665857-0.05g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
0.05g
$948.0 2025-03-20
Enamine
EN300-26665857-0.5g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
0.5g
$1084.0 2025-03-20
Enamine
EN300-26665857-1g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0
1g
$1129.0 2023-09-12
Enamine
EN300-26665857-1.0g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
1.0g
$1129.0 2025-03-20
Enamine
EN300-26665857-5.0g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
5.0g
$3273.0 2025-03-20
Enamine
EN300-26665857-10g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0
10g
$4852.0 2023-09-12
Enamine
EN300-26665857-0.1g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
0.1g
$993.0 2025-03-20
Enamine
EN300-26665857-0.25g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
0.25g
$1038.0 2025-03-20
Enamine
EN300-26665857-10.0g
tert-butyl N-[3-hydroxy-1-(pyridin-3-yl)propyl]carbamate
862466-18-0 95.0%
10.0g
$4852.0 2025-03-20

Additional information on tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate (CAS No. 862466-18-0)

tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate (CAS No. 862466-18-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a pyridine ring, a hydroxypropyl chain, and a tert-butyl carbamate protecting group, making it valuable for drug discovery and intermediate applications. Its CAS registry number, 862466-18-0, ensures precise identification in global chemical databases, aligning with industry standards for reproducibility and safety.

In recent years, the demand for tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate has surged due to its role in developing kinase inhibitors and neuroactive agents. Researchers highlight its potential in modulating protein-protein interactions, a hot topic in targeted cancer therapies and neurodegenerative disease research. The compound’s carbamate moiety also attracts attention for its stability under physiological conditions, a critical factor in prodrug design—a frequently searched term in AI-driven drug development forums.

The synthesis of CAS No. 862466-18-0 typically involves multi-step organic reactions, including Boc protection (tert-butoxycarbonylation) and pyridine derivatization. These processes are optimized for high yield and purity, addressing the pharmaceutical industry’s need for GMP-compliant intermediates. Analytical techniques like HPLC and NMR are employed to verify its structural integrity, ensuring compliance with regulatory guidelines—a recurring concern in QA/QC discussions across research platforms.

From an SEO perspective, users frequently search for "tert-butyl carbamate derivatives" or "pyridine-based pharmaceutical intermediates," reflecting growing interest in niche chemical applications. The compound’s hydroxypropyl segment further links it to queries about "solubility-enhancing groups" and "biocompatible linkers," trending topics in drug formulation communities. By integrating these keywords, this content aligns with both academic and industrial search intents.

Environmental and handling considerations for 862466-18-0 emphasize standard laboratory precautions, avoiding common pitfalls associated with reactive intermediates. Its non-hazardous profile under normal conditions makes it a preferred choice for sustainable chemistry initiatives—a priority in green chemistry-focused searches. Additionally, its stability supports long-term storage, reducing waste in high-throughput screening workflows.

In conclusion, tert-butyl N-3-hydroxy-1-(pyridin-3-yl)propylcarbamate exemplifies the intersection of medicinal chemistry and material science. Its versatility and compliance with modern research trends—such as fragment-based drug discovery and computational modeling—ensure its relevance in evolving scientific landscapes. Researchers and suppliers alike benefit from its well-documented properties, captured under CAS No. 862466-18-0, to drive innovation in life sciences.

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